1-{[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(4-nitrophenyl)piperazine

• Molecular Formula: C19H18ClN5O3
• Molecular Weight: 399.8 g/mol
• IUPAC Name: 3-(4-chlorophenyl)-5-[[4-(4-nitrophenyl)piperazin-1-yl]methyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C19H18ClN5O3/c20-15-3-1-14(2-4-15)19-21-18(28-22-19)13-23-9-11-24(12-10-23)16-5-7-17(8-6-16)25(26)27/h1-8H,9-13H2
• InChI Key: CZAFNWRTUIHPRZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=NC(=NO2)C3=CC=C(C=C3)Cl)C4=CC=C(C=C4)[N+](=O)[O-]

Description

1-{[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(4-nitrophenyl)piperazine is a complex organic compound that belongs to the class of piperazine derivatives This compound is characterized by the presence of a piperazine ring substituted with a 4-nitrophenyl group and a 3-(4-chlorophenyl)-1,2,4-oxadiazol-5-ylmethyl group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-{[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(4-nitrophenyl)piperazine typically involves multiple steps:

Formation of the 1,2,4-oxadiazole ring: This can be achieved by the cyclization of appropriate precursors such as amidoximes and carboxylic acids or their derivatives under dehydrating conditions.

Substitution reactions: The 4-chlorophenyl group is introduced via nucleophilic aromatic substitution reactions.

Coupling reactions: The final step involves coupling the 1,2,4-oxadiazole derivative with the piperazine ring, which can be facilitated by using coupling reagents like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and catalysts.

Industrial Production Methods: Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions: 1-{[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(4-nitrophenyl)piperazine can undergo various chemical reactions, including:

Oxidation: The nitrophenyl group can be reduced to an amine under appropriate conditions.

Substitution: The piperazine ring can participate in nucleophilic substitution reactions.

Cyclization: The oxadiazole ring can be involved in cyclization reactions to form more complex structures.

Common Reagents and Conditions:

Oxidation: Common reagents include hydrogen gas with a palladium catalyst.

Substitution: Reagents such as alkyl halides and bases like sodium hydride are used.

Cyclization: Dehydrating agents like phosphorus oxychloride (POCl3) are commonly employed.

Major Products:

Reduction of the nitrophenyl group: Results in the formation of the corresponding amine.

Substitution on the piperazine ring: Leads to various substituted piperazine derivatives.

Cyclization reactions: Can yield fused ring systems with enhanced biological activity.

Scientific Research Applications

1-{[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(4-nitrophenyl)piperazine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in receptor binding studies.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anti-cancer properties.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 1-{[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(4-nitrophenyl)piperazine involves its interaction with specific molecular targets:

Molecular Targets: It may interact with various receptors and enzymes, modulating their activity.

Pathways Involved: The compound can influence signaling pathways related to inflammation, cell proliferation, and apoptosis.

Comparison with Similar Compounds

1-(4-Chlorophenyl)piperazine: Known for its psychoactive effects and serotonergic activity.

1-(3-Chlorophenyl)-4-(2-phenylethyl)piperazine: A potent dopamine reuptake inhibitor.

4-Chlorodiphenyl sulfone: Used in the synthesis of various pharmaceuticals.

Uniqueness: 1-{[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(4-nitrophenyl)piperazine is unique due to the presence of both the 1,2,4-oxadiazole and piperazine rings, which confer distinct chemical and biological properties